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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B8776566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Tyrphostin AG30 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent.

Tyrphostin AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase. Accurate preparation of stock solutions is critical for ensuring the

reproducibility and reliability of experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for Tyrphostin AG30.

Parameter Value

Molecular Weight 205.17 g/mol

Solubility in DMSO ≥ 41 mg/mL (up to 125 mg/mL with sonication)

Recommended Stock Conc. 10 mM - 50 mM

Storage of Stock Solution
-20°C for up to 1 month; -80°C for up to 6

months

Final DMSO Conc. in Media < 0.5% (to avoid cytotoxicity)
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Experimental Protocol: Preparation of a 10 mM
Tyrphostin AG30 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG30 in

DMSO, a common concentration for in vitro cell-based assays.

Materials and Reagents:
Tyrphostin AG30 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Pipettes and sterile filter pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol Steps:
Pre-Protocol Preparations:

Bring the Tyrphostin AG30 powder and DMSO to room temperature before use.

Ensure the analytical balance is calibrated and level.

Work in a clean and sterile environment, such as a laminar flow hood, to prevent

contamination.

Weighing Tyrphostin AG30:

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.
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Carefully weigh 2.05 mg of Tyrphostin AG30 powder directly into the tared

microcentrifuge tube. Record the exact weight.

Calculating the Required Volume of DMSO:

To prepare a 10 mM stock solution from 2.05 mg of Tyrphostin AG30 (MW = 205.17

g/mol ), the required volume of DMSO is 1 mL.

Calculation:

Moles = Mass (g) / Molecular Weight ( g/mol ) = 0.00205 g / 205.17 g/mol = 1 x 10⁻⁵

mol

Volume (L) = Moles (mol) / Concentration (mol/L) = 1 x 10⁻⁵ mol / 0.010 mol/L = 0.001 L

= 1 mL

Dissolving Tyrphostin AG30 in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Tyrphostin
AG30 powder.

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath sonicator for 5-

10 minutes, or until the solution becomes clear. Visually inspect the solution to ensure no

particulates are present.

Aliquoting and Storage:

Once the Tyrphostin AG30 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. This prevents

repeated freeze-thaw cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.
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For long-term storage (up to 6 months), store the aliquots at -80°C.

Workflow for Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing Tyrphostin AG30 stock solution.

Signaling Pathway
Tyrphostin AG30 inhibits the tyrosine kinase activity of the Epidermal Growth Factor Receptor

(EGFR). Upon ligand binding (e.g., EGF), EGFR dimerizes and autophosphorylates specific

tyrosine residues on its intracellular domain. These phosphorylated sites serve as docking

stations for various signaling proteins, including Signal Transducer and Activator of

Transcription 5 (STAT5). The recruitment of STAT5 to the activated EGFR complex leads to its

phosphorylation, dimerization, and subsequent translocation to the nucleus, where it regulates

the transcription of target genes involved in cell proliferation and survival. Tyrphostin AG30, by

inhibiting the initial autophosphorylation of EGFR, blocks this entire downstream signaling

cascade.
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Caption: EGFR-STAT5 signaling pathway and inhibition by Tyrphostin AG30.
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To cite this document: BenchChem. [Tyrphostin AG30 Stock Solution Preparation in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8776566#tyrphostin-ag30-stock-solution-preparation-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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